Cas no 1806866-94-3 (2-Amino-5-chloro-4-(trifluoromethyl)benzylamine)

• Product Name: 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine
• CAS No: 1806866-94-3
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• CID: 4989695
• Update Time: 2025-05-27

2-Amino-5-chloro-4-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8ClF3N2/c9-6-1-4(3-13)7(14)2-5(6)8(10,11)12/h1-2H,3,13-14H2
• InChI Key： IFWIKIVVVDQKFB-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 52

Additional information on 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine

Recent Advances in the Study of 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine (CAS: 1806866-94-3)

2-Amino-5-chloro-4-(trifluoromethyl)benzylamine (CAS: 1806866-94-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and chloro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the most notable advancements in the study of 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine is its role in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of potent inhibitors targeting protein-protein interactions (PPIs) involved in neurodegenerative diseases. The researchers highlighted the compound's unique structural features, which enable it to interact with hydrophobic pockets in target proteins, thereby enhancing binding affinity and selectivity.

In addition to its applications in neurology, recent research has also investigated the compound's potential in antimicrobial drug development. A study conducted by a team at the University of Cambridge revealed that derivatives of 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine exhibit promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings, published in Antimicrobial Agents and Chemotherapy, suggest that this compound could serve as a scaffold for the design of next-generation antibiotics.

The synthesis and optimization of 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine have also been a focus of recent research. A 2022 paper in Organic Letters detailed a novel, high-yield synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact compared to traditional synthetic approaches. Such advancements are critical for scaling up the compound's use in industrial and pharmaceutical applications.

Despite these promising developments, challenges remain in the widespread adoption of 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is exploring various formulation strategies, including the use of nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 2-Amino-5-chloro-4-(trifluoromethyl)benzylamine (CAS: 1806866-94-3) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in drug discovery, particularly for neurological and infectious diseases, underscore its importance. Continued research and innovation in synthesis and formulation will be essential to unlocking its full potential and translating laboratory findings into clinical applications.